Cas no 1184073-91-3 (3-(4-(Isopropylsulfonyl)piperazin-1-yl)propanoic acid)

• Product Name: 3-(4-(Isopropylsulfonyl)piperazin-1-yl)propanoic acid
• CAS No: 1184073-91-3
• MF: C₁₀H₂₀N₂O₄S
• MW: 264.341801643372
• CID: 5167197
• Update Time: 2025-10-28

3-(4-(Isopropylsulfonyl)piperazin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Isopropylsulfonyl)piperazin-1-yl)propanoic acid
• 3-[4-(Propane-2-sulfonyl)-piperazin-1-yl]-propionic acid
• 3-(4-(Isopropylsulfonyl)piperazin-1-yl)propanoicacid
• 1-Piperazinepropanoic acid, 4-[(1-methylethyl)sulfonyl]-

• Inchi： 1S/C10H20N2O4S/c1-9(2)17(15,16)12-7-5-11(6-8-12)4-3-10(13)14/h9H,3-8H2,1-2H3,(H,13,14)
• InChI Key： KGOIINLXSQWVIJ-UHFFFAOYSA-N
• SMILES： S(C(C)C)(N1CCN(CCC(=O)O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 353
• XLogP3: -2.7
• Topological Polar Surface Area: 86.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 3-(4-(Isopropylsulfonyl)piperazin-1-yl)propanoic acid

3-(4-(Isopropylsulfonyl)piperazin-1-yl)propanoic Acid: A Comprehensive Overview

3-(4-(Isopropylsulfonyl)piperazin-1-yl)propanoic acid (CAS No. 1184073-91-3) is a compound of significant interest in the field of medicinal chemistry and drug discovery. This molecule, with its unique structural features, has garnered attention due to its potential applications in various therapeutic areas. The compound's name itself provides insight into its structure: it consists of a piperazine ring substituted with an isopropylsulfonyl group at the 4-position and a propanoic acid moiety attached at the 1-position. This combination of functional groups contributes to its pharmacological properties, making it a promising candidate for further research and development.

The synthesis of 3-(4-(Isopropylsulfonyl)piperazin-1-yl)propanoic acid involves a series of well-established organic chemical reactions. The piperazine ring, a six-membered ring containing two nitrogen atoms, serves as the core structure. The substitution at the 4-position with an isopropylsulfonyl group introduces a sulfonamide functionality, which is known for its ability to enhance bioavailability and stability in biological systems. The propanoic acid group at the 1-position adds acidity and may influence the molecule's solubility and absorption characteristics. Recent studies have explored optimized synthetic routes to improve the yield and purity of this compound, ensuring its suitability for preclinical and clinical studies.

One of the most compelling aspects of 3-(4-(Isopropylsulfonyl)piperazin-1-yl)propanoic acid is its pharmacological profile. Preclinical data suggest that this compound exhibits potent activity against various targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent research has highlighted its ability to inhibit key enzymes involved in tumor progression, making it a potential candidate for anticancer therapies. Additionally, the compound's selectivity for specific receptor subtypes has been investigated, providing insights into its therapeutic potential and safety profile.

The pharmacokinetic properties of CAS No. 1184073-91-3 are another area of active research. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its ability to cross biological membranes efficiently suggests that it may have good bioavailability when administered orally or via other routes. Furthermore, recent advancements in drug delivery systems have explored the use of this compound in nanoparticles or liposomal formulations to enhance its targeting efficiency and reduce systemic toxicity.

In terms of safety and toxicity, 3-(4-(Isopropylsulfonyl)piperazin-1-yl)propanoic acid has undergone rigorous testing in preclinical models. Early results indicate that it has a low toxicity profile at therapeutic doses, with minimal adverse effects on vital organs such as the liver and kidneys. These findings are encouraging for its potential translation into clinical trials. However, ongoing studies are focused on identifying any long-term effects or idiosyncratic toxicities that may arise with chronic administration.

The structural versatility of CAS No. 1184073-91-3 also makes it an attractive scaffold for further chemical modifications. Researchers are exploring analogs with variations in the substituents on the piperazine ring or modifications to the propanoic acid group to optimize potency and selectivity. These efforts are supported by computational modeling techniques, such as molecular docking and QSAR analysis, which provide valuable insights into the relationship between structure and activity.

Looking ahead, 3-(4-(Isopropylsulfonyl)piperazin-1-yl)propanoic acid holds immense promise as a lead compound for drug development. Its unique combination of pharmacological properties, favorable pharmacokinetics, and manageable safety profile positions it as a strong candidate for addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover its full potential, this compound is poised to make significant contributions to the advancement of medicinal chemistry and personalized medicine.